Cas no 1216519-92-4 (2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine)

• Product Name: 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine
• CAS No: 1216519-92-4
• MF: C₂₇H₃₀ClN₅O₂
• MW: 492.012404918671
• CID: 5401780
• Update Time: 2025-07-14

2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorophenyl)piperazin-1-yl]-[4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxyphenyl]methanone
• 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

• Inchi： 1S/C27H30ClN5O2/c1-20-9-13-32(14-10-20)25-26(30-12-11-29-25)35-24-7-5-21(6-8-24)27(34)33-17-15-31(16-18-33)23-4-2-3-22(28)19-23/h2-8,11-12,19-20H,9-10,13-18H2,1H3
• InChI Key： AOJGFPPILSJUDT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(Cl)=C2)CC1)(C1=CC=C(OC2=NC=CN=C2N2CCC(C)CC2)C=C1)=O

Additional information on 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

Research Brief on 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine (CAS: 1216519-92-4)

The compound 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine (CAS: 1216519-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which combine a piperazine moiety with a pyrazine core, linked via a phenoxy bridge. This configuration is believed to contribute to its high affinity for specific receptor targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter systems, with potential implications for the treatment of neurological and psychiatric disorders.

One of the key findings from recent research is the compound's interaction with dopamine and serotonin receptors. Computational docking studies and binding assays have demonstrated that 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine exhibits selective binding to D2-like dopamine receptors and 5-HT1A serotonin receptors. This dual activity has sparked interest in its potential as a novel antipsychotic or anxiolytic agent, with fewer side effects compared to existing therapeutics.

In addition to its CNS applications, recent investigations have explored the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. Specifically, it was found to suppress the activity of protein kinase B (Akt), a critical player in the PI3K/Akt/mTOR signaling pathway. These findings suggest that further development of this compound could lead to new targeted therapies for cancers with dysregulated Akt signaling.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound has favorable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation has been identified as a primary route of clearance. Researchers are currently exploring structural modifications to enhance metabolic stability while maintaining the compound's pharmacological activity.

Despite these promising findings, several gaps in knowledge remain. For instance, the long-term safety profile of the compound has yet to be fully characterized, and additional preclinical studies are needed to assess its potential for off-target effects. Furthermore, the exact molecular mechanisms underlying its observed pharmacological effects require further elucidation. Ongoing research efforts are focused on addressing these questions through advanced molecular modeling techniques and comprehensive in vivo studies.

In conclusion, 2-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine represents a promising candidate for further drug development in both neuroscience and oncology. Its unique pharmacological profile and favorable pharmacokinetic properties position it as a potential lead compound for the treatment of CNS disorders and certain cancers. Future research should prioritize the optimization of its chemical structure, thorough safety evaluations, and the exploration of its therapeutic potential in relevant disease models.